Highly durable all-fiber nanogenerator for mechanical energy harvesting†
Energy & Environmental Science Pub Date: 2013-05-15 DOI: 10.1039/C3EE41063C
Abstract
Future generations of wearable electronic systems and mobile communication place a great demand for harvesting energy from ambient environments or human movements. Soft fiber-based electric power generators are attractive in meeting the requirements of wearable devices because of efficient energy conversion performance, high durability and comfort. In this paper, we present a novel all-fiber wearable electric power nanogenerator, which consists of a PVDF–NaNbO3 nanofiber nonwoven fabric as an active piezoelectric component, and an elastic conducting knitted fabric, made from segmented polyurethane and silver coated
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